Cas no 3152-43-0 (3,4-Di-O-acetyl-D-xylal)
3,4-Di-O-acetyl-D-xylal structure
Product Name:3,4-Di-O-acetyl-D-xylal
CAS No:3152-43-0
MF:C9H12O5
MW:200.188583374023
MDL:MFCD04112734
CID:315192
Update Time:2025-07-29
3,4-Di-O-acetyl-D-xylal Chemical and Physical Properties
Names and Identifiers
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- D-threo-Pent-1-enitol,1,5-anhydro-2-deoxy-, 3,4-diacetate
- 3,4-DI-O-ACETYL-D-XYLAL
- 3,4-di-O-acetyl-1,5-anhydro-2-deoxy-D-erythro-pent-1-enitol
- 3,4-di-O-acetyl-1.5-anhydro-2-deoxy-D-erythro-pent-1-enitol
- 3,4-di-O-acetyl-1.5-anhydro-2-deoxy-D-threo-pent-1-enitol
- 3,4-Di-O-acetyl-d-arabinal
- 3,4-Di-O-acetyl-D-ribal
- AG-F-39404
- CTK8F4820
- di-O-acetyl-1,5-anhydro-2-deoxy-Dg-threo-pent-1-enitol
- Di-O-acetyl-D-arabinal
- di-O-acetyl-D-xylal
- SureCN9882475
- D-Xylal diacetate
- Diacetyl-D-xylal
- 1,1'-((3R,4R)-3,4-Dihydro-2H-pyran-3,4-diyl)diethanone
- 1,5-Anhydro-2-deoxy-D-threo-pent-1-enitol 3,4-diacetate
- (3R,4R)-3,4-dihydro-2H-pyran-3,4-diyl diacetate
- D-threo-Pent-1-enitol, 1,5-anhydro-2-deoxy-, 3,4-diacetate
- 3,4-Di-O-acetyl-D-xylal
-
- MDL: MFCD04112734
- Inchi: 1S/C9H12O5/c1-6(10)13-8-3-4-12-5-9(8)14-7(2)11/h3-4,8-9H,5H2,1-2H3/t8-,9-/m1/s1
- InChI Key: OWKCFBYWQGPLSJ-RKDXNWHRSA-N
- SMILES: [C@H]1(COC=C[C@H]1OC(C)=O)OC(C)=O
Computed Properties
- Exact Mass: 200.06800
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
Experimental Properties
- Density: 1.20±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 40-42 ºC (ethyl acetate )
- Boiling Point: 266.2±40.0 ºC (760 Torr),
- Flash Point: 112.7±27.4 ºC,
- Solubility: Soluble (454 g/l) (25 º C),
- PSA: 61.83000
- LogP: 0.39370
3,4-Di-O-acetyl-D-xylal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM181693-1g |
1,1'-((3R,4R)-3,4-dihydro-2H-pyran-3,4-diyl)bis(ethan-1-one) |
3152-43-0 | 95% | 1g |
$533 | 2021-08-05 | |
| Chemenu | CM181693-1g |
1,1'-((3R,4R)-3,4-dihydro-2H-pyran-3,4-diyl)bis(ethan-1-one) |
3152-43-0 | 95% | 1g |
$564 | 2023-03-06 | |
| Apollo Scientific | BISY008-500mg |
3,4-Di-O-acetyl-D-xylal |
3152-43-0 | 500mg |
£245.00 | 2025-02-22 | ||
| Apollo Scientific | BISY008-1g |
3,4-Di-O-acetyl-D-xylal |
3152-43-0 | 1g |
£440.00 | 2025-02-22 | ||
| eNovation Chemicals LLC | D405513-25g |
(3R,4R)-3,4-dihydro-2H-pyran-3,4-diyl diacetate |
3152-43-0 | 97% | 25g |
$2070 | 2024-07-28 | |
| eNovation Chemicals LLC | D405513-50g |
(3R,4R)-3,4-dihydro-2H-pyran-3,4-diyl diacetate |
3152-43-0 | 97% | 50g |
$2560 | 2024-07-28 | |
| TRC | D209740-250mg |
3,4-Di-O-acetyl-D-xylal |
3152-43-0 | 250mg |
$ 305.00 | 2022-06-05 | ||
| TRC | D209740-500mg |
3,4-Di-O-acetyl-D-xylal |
3152-43-0 | 500mg |
$ 505.00 | 2022-06-05 | ||
| TRC | D209740-1000mg |
3,4-Di-O-acetyl-D-xylal |
3152-43-0 | 1g |
$ 805.00 | 2022-06-05 | ||
| A2B Chem LLC | AF83059-250mg |
3,4-Di-o-acetyl-d-xylal |
3152-43-0 | 98% | 250mg |
$271.00 | 2024-04-20 |
3,4-Di-O-acetyl-D-xylal Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:3152-43-0)3,4-Di-O-acetyl-D-xylal
Order Number:A919622
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 13:10
Price ($):484.0
Email:sales@amadischem.com
3,4-Di-O-acetyl-D-xylal Related Literature
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
3152-43-0 (3,4-Di-O-acetyl-D-xylal) Related Products
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- 60584-32-9((3-acetyloxy-4-methoxy-3,4-dihydro-2H-pyran-2-yl)methyl acetate)
- 82295-98-5((5ξ)-3,4-di-o-acetyl-1,5-anhydro-2-deoxy-3,4-di-c-methyl-d-threo- Hex-1-enitol)
- 478518-74-0(Tri-O-acetyl-D-1-13Cgalactal)
- 76739-66-7(ARABINO-HEX-1-ENITOL, 1,5-ANHYDRO-2,6-DIDEOXY-, DIACETATE)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:3152-43-0)3,4-Di-O-acetyl-D-xylal
Purity:99%
Quantity:1g
Price ($):484.0